2-{benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol

• IUPAC Name: 2-[benzyl-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino]ethanol
• InChI: InChI=1S/C20H22N4O3/c1-26-17-9-6-10-18(27-2)19(17)16-13-21-23-20(22-16)24(11-12-25)14-15-7-4-3-5-8-15/h3-10,13,25H,11-12,14H2,1-2H3
• InChI Key: CLHBQHLICQPBPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C2=CN=NC(=N2)N(CCO)CC3=CC=CC=C3
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

2-{Benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol, also known as BZAET, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

2-{benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol exerts its effects through various mechanisms of action. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of various enzymes and signaling pathways. Additionally, this compound has been shown to have a protective effect on neuronal cells through the regulation of calcium homeostasis and the prevention of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, while increasing the activity of antioxidant enzymes. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity, as well as reduce blood pressure and cholesterol levels.

Advantages and Limitations for Lab Experiments

2-{benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol has several advantages for lab experiments, including its high stability and solubility in water and organic solvents. Additionally, this compound has low toxicity and is relatively easy to synthesize. However, one limitation of this compound is that it has not been extensively studied in vivo, and more research is needed to fully understand its pharmacokinetics and pharmacodynamics.

Future Directions

There are several potential future directions for the study of 2-{benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, this compound could be studied for its potential use in the treatment of inflammatory bowel disease and other autoimmune disorders. Further research is also needed to fully understand the molecular mechanisms underlying the effects of this compound, as well as its potential interactions with other drugs and compounds.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise for its potential therapeutic applications. Its anti-inflammatory, antioxidant, and neuroprotective effects make it a promising candidate for the treatment of various diseases. However, more research is needed to fully understand its pharmacological properties and potential clinical applications.

Synthesis Methods

2-{benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol can be synthesized through a multi-step process that involves the reaction of benzylamine with 2,6-dimethoxybenzaldehyde to form an imine intermediate. The imine is then reacted with 5-amino-1,2,4-triazine-3-carboxylic acid to form the desired this compound compound.

Scientific Research Applications

2-{benzyl[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethanol has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects. Additionally, this compound has been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular diseases.